Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate

• IUPAC Name: 2-methylpropyl 2-(N-benzoyl-3-chloro-4-fluoroanilino)propanoate
• InChI: InChI=1S/C20H21ClFNO3/c1-13(2)12-26-20(25)14(3)23(16-9-10-18(22)17(21)11-16)19(24)15-7-5-4-6-8-15/h4-11,13-14H,12H2,1-3H3
• InChI Key: JASGBQKYIHNNOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C(C)N(C1=CC(=C(C=C1)F)Cl)C(=O)C2=CC=CC=C2
• Molecular Formula: C20H21ClFNO3
• Molecular Weight: 377.8 g/mol

Description

Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate, also known as ICFPA, is an organofluorine compound with a wide range of applications in scientific research and laboratory experiments. It is used as a building block for the synthesis of various chemical compounds and as a reagent for the synthesis of other compounds. ICFPA is a versatile compound that has been widely studied for its biochemical and physiological effects.

Scientific Research Applications

Organic Synthesis and Material Science

• Dual C-C Bond Formation

  Research by Wang et al. (2014) explores the benzoyl peroxide-promoted α-phenanthridinylation of ether by isocyanide, involving dual C-H bond cleavage and C-C bond formation. This process tolerates functional groups such as methyl, fluoro, chloro, and acetyl, showcasing a pathway to 6-substituted phenanthridine derivatives, which could include compounds similar to Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate (Wang et al., 2014).

• Dehydration of Fermented Isobutanol

  Taylor et al. (2010) investigated the dehydration of 2-methyl-1-propanol (isobutanol) to 2-methylpropene (isobutylene), highlighting its use as a biofuel and platform molecule for synthesizing other fuels or chemicals. This research indicates the potential of derivatives of isobutanol, like Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate, in renewable energy and chemical production (Taylor et al., 2010).

Biomedical Applications

• Antiviral Activity of Fluorocarbocyclic Nucleosides: Research into the synthesis and antiviral activity of fluorocarbocyclic guanosine analogues by Borthwick et al. (1991) showcases the potential of fluorinated compounds in medicinal chemistry. These compounds, including 2'- and 6'-fluorocarbocyclic 2'-deoxy guanosines, have been evaluated as anti-herpes agents, indicating the relevance of fluorinated analogues like Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate in developing new therapeutics (Borthwick et al., 1991).

Chemical Kinetics and Catalysis

• Synthesis of Isobutyl Propionate: Kuperkar et al. (2014) optimized the synthesis of isobutyl propionate by esterification of propionic acid with isobutyl alcohol using immobilized lipase in a solvent-free system. This research demonstrates the industrial application of isobutyl derivatives in flavor and fragrance production, which could extend to compounds like Isobutyl 2-(benzoyl-3-chloro-4-fluoroanilino)propanoate (Kuperkar et al., 2014).